Cas no 41175-45-5 (Coumarin 478)
Coumarin 478 structure
Product Name:Coumarin 478
CAS No:41175-45-5
MF:C18H19NO2
MW:281.348964929581
MDL:MFCD00041949
CID:55369
PubChem ID:354333377
Update Time:2025-04-18
Coumarin 478 Chemical and Physical Properties
Names and Identifiers
-
- Coumarin 106
- Coumarin 478
- 2,3,6,7,10,11-Hexahydro-1H,5H-cyclopenta[3,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one
- COUMARIN 106, LASER GRADE
- Coumarin 106, laser grade, pure
- CouMarin 106, pure, laser grade
- EINECS 255-246-3
- NSC290434
- 9RGV583D48
- ST083674
- Coumarin 107
- 41175-45-5
- UNII-9RGV583D48
- SCHEMBL12153732
- NSC 290434
- 1H,5H-Cyclopenta[3,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one,2,3,6,7,10,11-hexahydro-
- 3-oxa-16-azapentacyclo[10.7.1.02,10.05,9.016,20]icosa-1(20),2(10),5(9),11-tetraen-4-one
- FT-0701393
- C3043
- 1H,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one, 2,3,6,7,10,11-hexahydro-
- D89534
- 1H,5H-Cyclopenta[3,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one, 2,3,6,7,10,11-hexahydro-
- 2,3,6,7,10,11-Hexahydro-1H,5H-cyclopenta[4,5]pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-12(9H)-one
- MFCD00041949
- 1H,5H-Cyclopenta(3,4)(1)benzopyrano(6,7,8-ij)quinolizin-12(9H)-one, 2,3,6,7,10,11-hexahydro-
- 3-OXA-16-AZAPENTACYCLO[10.7.1.0(2),(1)?.0?,?.0(1)?,(2)?]ICOSA-1,5(9),10,12(20)-TETRAEN-4-ONE
- NS00030933
- 2,3,6,7,10,11-Hexahydro-1H,5H-cyclopenta(3,4)(1)benzopyrano(6,7,8-ij)quinolizin-12(9H)-one
- pyrido[3,2,1-ij]quinolin-12(1H)-one
- 2,3,5,6,7,9,10,11-Octahydrocyclopenta[4,5]pyrano[2,3-f]
- NSC-290434
- 3-oxa-16-azapentacyclo[10.7.1.0?,??.0?,?.0??,??]icosa-1(20),2(10),5(9),11-tetraen-4-one
- AS-74422
- CS-0364909
- DTXSID5068285
- AKOS024285418
- 1H,5H-Cyclopenta(3,4)(1)benzopyrano(6,7,8-ij)quinolizin-12(9H)-one, 2,3,6,7,10,11-hexahydro-(9CI)
- DTXCID3039878
- Coumarin106
- LLSRPENMALNOFW-UHFFFAOYSA-N
-
- MDL： MFCD00041949
- Inchi： 1S/C18H19NO2/c20-18-13-6-1-5-12(13)15-10-11-4-2-8-19-9-3-7-14(16(11)19)17(15)21-18/h10H,1-9H2
- InChI Key： LLSRPENMALNOFW-UHFFFAOYSA-N
- SMILES： O1C(C2CCCC=2C2=CC3CCCN4CCCC(=C12)C4=3)=O
Computed Properties
- Exact Mass: 281.14200
- Monoisotopic Mass: 281.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 3.2
Experimental Properties
- Density: 1.32
- Melting Point: 145.0 to 151.0 deg-C
- Boiling Point: 538.4°C at 760 mmHg
- Flash Point: 210.7°C
- Refractive Index: 1.669
- PSA: 33.45000
- LogP: 3.04550
- λmax: 375(Acetone)(lit.)
Coumarin 478 Security Information
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
Coumarin 478 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C755558-2.5mg |
Coumarin 478 |
41175-45-5 | 2.5mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C755558-5mg |
Coumarin 478 |
41175-45-5 | 5mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C755558-25mg |
Coumarin 478 |
41175-45-5 | 25mg |
$ 80.00 | 2022-04-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3043-200mg |
Coumarin 478 |
41175-45-5 | 98.0%(LC) | 200mg |
￥875.0 | 2022-07-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C3043-200MG |
Coumarin 478 |
41175-45-5 | >98.0%(HPLC) | 200mg |
¥820.00 | 2024-04-16 | |
| abcr | AB505695-200 mg |
Coumarin 478, 98%; . |
41175-45-5 | 98% | 200mg |
€183.00 | 2023-06-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435579-200mg |
2,3,6,7,10,11-Hexahydro-1H,5H-cyclopenta[4,5]pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-12(9H)-one |
41175-45-5 | 98% | 200mg |
￥900.00 | 2024-05-14 | |
| eNovation Chemicals LLC | Y1055410-200mg |
1H,5H-Cyclopenta[3,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one,2,3,6,7,10,11-hexahydro- |
41175-45-5 | 98.0% | 200mg |
$190 | 2024-06-06 | |
| abcr | AB505695-200mg |
Coumarin 478, 98%; . |
41175-45-5 | 98% | 200mg |
€167.50 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1055410-1g |
1H,5H-Cyclopenta[3,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one,2,3,6,7,10,11-hexahydro- |
41175-45-5 | 98.0% | 1g |
$570 | 2024-06-06 |
Coumarin 478 Related Literature
-
1. Diamagnetism of substituted coumarins and the reactivity of coumarin nucleusR. M. Mathur Trans. Faraday Soc. 1958 54 1609
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